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Compound of Interest

Compound Name: 4-Phenoxyphenylglyoxal hydrate

Cat. No.: B1369931 Get Quote

For the modern researcher, chemist, and drug development professional, having a deep

understanding of novel chemical entities is paramount to innovation. This guide provides an in-

depth look at 4-phenoxyphenylglyoxal hydrate, a compound of interest for various research

and development applications. We will delve into its chemical properties, supplier information,

safety protocols, and potential applications, offering a holistic view for its use in a laboratory

setting.

Introduction to 4-phenoxyphenylglyoxal hydrate
4-phenoxyphenylglyoxal hydrate, with the CAS number 92254-55-2, is a chemical

compound that belongs to the class of α-ketoaldehyde hydrates.[1][2][3] Structurally, it is

characterized by a phenoxy group attached to a phenylglyoxal core, which exists in its hydrated

form. The presence of the hydrate is a critical aspect of this molecule's solid-state properties

and can significantly influence its stability, solubility, and handling characteristics.

In the pharmaceutical industry, the hydration state of an active pharmaceutical ingredient (API)

is a crucial factor that is thoroughly investigated during drug development.[4][5] Different

hydration levels can lead to the formation of various crystalline structures, known as hydrates,

which can impact the drug's bioavailability and shelf-life.[4][5] While 4-phenoxyphenylglyoxal
hydrate is primarily intended for research and development purposes and not for direct human,

therapeutic, or diagnostic use, its structural motifs are of interest to medicinal chemists.[1][6]

The phenoxyacetic acid scaffold, a related chemical structure, has been explored for
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developing GPR40 agonists, which have potential applications in treating metabolic disorders.

[7]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of a compound is the foundation of its

application in research. Below is a summary of the key properties of 4-phenoxyphenylglyoxal
hydrate.

Table 1: Physicochemical Properties of 4-phenoxyphenylglyoxal hydrate

Property Value Source

CAS Number 92254-55-2 [1][2][3][6]

Molecular Formula C14H12O4 [2][3]

Molecular Weight 244.24 g/mol [2]

Boiling Point (Predicted) 400.8±35.0 °C [2]

Density (Predicted) 1.306±0.06 g/cm3 [2]

pKa (Predicted) 10.59±0.41 [2]

Storage Temperature 4°C or in freezer under -20°C [1][2]

Appearance White to yellow powder [8]

Chemical Structure:

The chemical structure of 4-phenoxyphenylglyoxal hydrate, also known as 2,2-Dihydroxy-1-

(4-phenoxyphenyl)-ethanone, is depicted below.[2][3]

Caption: Chemical structure of 4-phenoxyphenylglyoxal hydrate.

Supplier Information
For researchers looking to procure 4-phenoxyphenylglyoxal hydrate, several chemical

suppliers offer this compound for research purposes. It is advisable to request a certificate of

analysis from the supplier to ensure the purity and identity of the compound.
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Table 2: Suppliers of 4-phenoxyphenylglyoxal hydrate

Supplier Website (Illustrative) Notes

J & K SCIENTIFIC LTD. --INVALID-LINK-- -

Capot Chemical Co., Ltd. --INVALID-LINK-- -

Shanghai Ennopharm Co., Ltd. --INVALID-LINK-- -

Jiangsu Aikon

Biopharmaceutical R&D

co.,Ltd.

--INVALID-LINK-- -

Shanghai Witofly Chemical

Co.,Ltd.
--INVALID-LINK-- -

United States Biological --INVALID-LINK--
Provides a data sheet with

storage information.[1]

Dana Bioscience --INVALID-LINK--
Offers the product in various

quantities.[9]

Note: The availability and contact information for these suppliers may vary. It is recommended

to visit their respective websites for the most current information.

Handling, Storage, and Safety
Proper handling and storage are crucial for maintaining the integrity of 4-
phenoxyphenylglyoxal hydrate and ensuring laboratory safety.

Safety Precautions:

Based on available safety data sheets, 4-phenoxyphenylglyoxal hydrate is considered an

irritant.[2] Standard laboratory safety protocols should be followed when handling this

compound.[10] This includes:

Wearing personal protective equipment (PPE) such as gloves, lab coats, and safety glasses.

Working in a well-ventilated area or under a fume hood to avoid inhalation of dust.
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Avoiding contact with skin and eyes. In case of contact, rinse thoroughly with water.[10]

Washing hands thoroughly after handling.

Storage:

To ensure the stability of the compound, it should be stored in a tightly sealed container in a

cool, dry place. Recommended storage temperatures are 4°C or in a freezer at -20°C in an

inert atmosphere.[1][2]

Potential Applications in Research and Drug
Development
While specific applications of 4-phenoxyphenylglyoxal hydrate are not extensively

documented in peer-reviewed literature, its chemical structure suggests several potential areas

of research.

As a Building Block in Organic Synthesis:

The presence of a reactive glyoxal group and a stable phenoxyphenyl scaffold makes this

compound a versatile intermediate for the synthesis of more complex molecules. It can be used

in reactions such as:

Heterocycle Synthesis: The glyoxal moiety can react with various nucleophiles to form a wide

range of heterocyclic compounds, which are prevalent in many drug molecules.

Cross-Coupling Reactions: The phenoxyphenyl group can be further functionalized using

various cross-coupling reactions to build molecular complexity.

In Medicinal Chemistry and Chemical Biology:

Glyoxals are known to react with arginine residues in proteins, making them useful as chemical

probes to study protein function. 4-phenoxyphenylglyoxal hydrate could potentially be used

to:

Identify and label arginine-containing proteins.
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Act as a covalent inhibitor for enzymes where an arginine residue is present in the active

site.

Hypothetical Research Workflow:

For a researcher interested in exploring the biological activity of 4-phenoxyphenylglyoxal
hydrate, a general workflow could be as follows:
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Initial Screening

In Vitro Assays

Mechanism of Action Studies

Compound Acquisition

Purity Analysis (LC-MS, NMR)

Solubility Testing

Target Identification (e.g., Proteomics)

Enzyme Inhibition Assays

Cell-based Assays (e.g., Cytotoxicity)

Binding Kinetics (e.g., SPR)

Structural Biology (e.g., X-ray Crystallography)

Click to download full resolution via product page

Caption: A generalized workflow for investigating the biological activity of a novel compound.
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Conclusion
4-phenoxyphenylglyoxal hydrate is a chemical compound with potential applications in

organic synthesis and medicinal chemistry. Its well-defined structure and commercial

availability make it an accessible tool for researchers. While its specific biological activities are

yet to be fully explored, its reactive glyoxal moiety and phenoxyphenyl core present intriguing

possibilities for the development of novel chemical probes and therapeutic agents. As with any

research chemical, proper handling and a thorough understanding of its properties are

essential for its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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